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Compound of Interest

Compound Name: N-Thionylaniline

Cat. No.: B073212 Get Quote

Essential Safety and Handling Guide for N-
Thionylaniline
This guide provides immediate, essential safety and logistical information for handling N-
Thionylaniline in a laboratory setting. It is intended for researchers, scientists, and

professionals in drug development to ensure safe operational procedures and proper disposal.

Physicochemical and Safety Data
A summary of key quantitative data for N-Thionylaniline is presented below for easy

reference.
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Property Value Reference

CAS Number 1122-83-4 [1][2]

Molecular Formula C₆H₅NSO [2][3]

Molecular Weight 139.18 g/mol [2][4]

Appearance
Straw-colored liquid / Yellowish

oil
[4]

Density 1.236 g/mL at 25 °C [2]

Boiling Point 200 °C [2]

Flash Point 84 °C (183.2 °F) - closed cup [2]

Refractive Index n20/D 1.627 [2]

Operational and Disposal Plans
Personal Protective Equipment (PPE)
Proper PPE is mandatory to minimize exposure and ensure personal safety when handling N-
Thionylaniline.

Eye and Face Protection: Always wear chemical safety goggles and a face shield that

conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1]

Skin Protection: Wear appropriate protective gloves and a lab coat or other protective

clothing to prevent skin contact.[1][5]

Respiratory Protection: For operations that may generate aerosols or vapors, use a NIOSH-

approved respirator with an appropriate cartridge (e.g., N95 or ABEK (EN14387) respirator

filter).[2][6] In case of a fire, a self-contained breathing apparatus (SCBA) is required.[1]

General Hygiene: Adhere to good industrial hygiene and safety practices.[1] Wash hands

thoroughly with soap and water after handling and before eating, drinking, or smoking.[5]
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Handling and Storage Procedures
Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Avoid all contact with skin, eyes, and clothing.[1][5]

Do not inhale vapors or mists.[1]

Keep the substance away from open flames, hot surfaces, and all sources of ignition.[1][5]

Implement measures to prevent static discharge.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[1]

Keep containers tightly sealed.[1]

Store away from heat, sparks, and open flames.[1]

Emergency and First-Aid Protocols
Immediate response is crucial in the event of an exposure.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

including under the eyelids.[1] Seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[1] Remove contaminated clothing. If irritation or other symptoms develop, seek

medical attention.[1]

Inhalation: Move the individual to fresh air.[1] If breathing is difficult or symptoms occur, seek

medical attention.[1]

Ingestion: Rinse the mouth thoroughly with water.[1] Drink plenty of water. Do not induce

vomiting. Seek medical attention if symptoms arise.[1]
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Spill and Disposal Plan
Spill Response:

Evacuate the area and ensure adequate ventilation.[1]

Eliminate all sources of ignition.[1]

Wear the appropriate PPE as outlined above.[1]

Contain the spill using an inert absorbent material.

Collect the absorbed material and place it into a suitable, sealed container for disposal.[1]

Waste Disposal:

Dispose of all waste materials, including contaminated PPE and spill cleanup materials, in

accordance with local, regional, and national hazardous waste regulations.[1][5][7]

Do not dispose of N-Thionylaniline down the drain.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or alcohol-

resistant foam to extinguish a fire.[1] A water mist can be used to cool containers that are

exposed to fire.[1]

Specific Hazards: N-Thionylaniline is a combustible liquid.[1] Containers are at risk of

exploding when heated.[1]

Protective Equipment for Firefighters: Firefighters must wear full protective gear and a self-

contained breathing apparatus (SCBA) with a full facepiece operated in pressure-demand or

other positive pressure mode.[1]

Workflow Visualization
The following diagram illustrates the standard operating procedure for the safe handling of N-
Thionylaniline, from initial preparation to final disposal.
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Safe Handling Workflow for N-Thionylaniline
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Caption: Workflow for safe handling of N-Thionylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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